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Compound of Interest

Compound Name: Calcium fluorophosphate

Cat. No.: B1242447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

synthesis, characterization, and application of rare-earth-doped calcium fluorophosphate
nanoparticles, with a primary focus on fluorapatite (FAp, Ca₁₀(PO₄)₆F₂). These materials are of

significant interest for their luminescent properties, which make them suitable for a range of

biomedical applications, including bioimaging and drug delivery.

Applications
Rare-earth-doped calcium fluorophosphate nanoparticles offer a versatile platform for

various biomedical applications due to their excellent biocompatibility, stable luminescence,

and the potential for surface functionalization.[1][2][3][4]

Bioimaging: The intrinsic fluorescence of rare-earth elements allows for the use of these

nanoparticles as probes for in vitro and in vivo imaging.[1][3][5] The nanoparticles can be

internalized by cells, and their luminescence provides a means for tracking and imaging

biological processes.[3] For instance, Europium (Eu³⁺) and Samarium (Sm³⁺) doped

hydroxyapatite nanoparticles have been shown to be non-toxic to HeLa cells and are easily

internalized, making them promising for live-cell imaging.[5] Similarly, Eu³⁺/Gd³⁺ co-doped

fluorapatite nanocrystals have been successfully used for in vivo fluorescent bioimaging in

tumor-bearing mice, demonstrating their potential as bioimaging agents.[1]
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Drug Delivery: The porous structure and large surface area of apatite-based nanoparticles

make them suitable carriers for therapeutic agents.[2][4] Their stability at normal

physiological pH and degradability in acidic environments, such as those found in tumor

tissues or intracellular lysosomes, allow for targeted drug release.[2]

Bone Tissue Engineering: Given that hydroxyapatite is a major component of bone, rare-

earth-doped apatite nanoparticles can be integrated into scaffolds for bone regeneration and

repair, with the added benefit of being trackable via their luminescence.[4]

Experimental Protocols
Synthesis of Rare-Earth-Doped Calcium
Fluorophosphate (Fluorapatite) Nanoparticles
2.1.1. Hydrothermal Synthesis Method

This method is widely used for the synthesis of crystalline rare-earth-doped fluorapatite

nanoparticles.[1][6][7]

Materials:

Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

Ammonium phosphate dibasic ((NH₄)₂HPO₄)

Sodium fluoride (NaF)

Rare-earth nitrates (e.g., Eu(NO₃)₃·6H₂O, Er(NO₃)₃·5H₂O, Yb(NO₃)₃·5H₂O)

Cetyltrimethylammonium bromide (CTAB) (optional, as a surfactant)

Trisodium citrate dihydrate (Na₃Cit·2H₂O) (optional, as a chelating agent)

Deionized water

Ethanol

Procedure:
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Precursor Solution A Preparation: Prepare an aqueous solution of calcium nitrate and the

desired rare-earth nitrate(s) at specific molar concentrations. For example, a 0.1 mol/L

solution of Ca(NO₃)₂·4H₂O can be used.[7] The rare-earth nitrate concentration is varied to

achieve the desired doping level (e.g., 2-20 mol% with respect to calcium).[7] If using a

surfactant, 0.03 mol/L CTAB can be added to this solution.[7] Stir the solution until all salts

are completely dissolved.

Anionic Ligand Solution B Preparation: Prepare a separate aqueous solution containing

sodium fluoride and ammonium phosphate. Typical concentrations are 0.267 mol/L NaF and

0.111 mol/L (NH₄)₂HPO₄.[7] If using a chelating agent, 0.267 mol/L Na₃Cit·2H₂O can be

added.[7]

Mixing: Slowly add the anionic ligand solution (B) to the precursor solution (A) under

vigorous magnetic stirring.

Hydrothermal Reaction: Transfer the resulting mixture to a Teflon-lined stainless-steel

autoclave. Seal the autoclave and heat it to 180 °C for 24 hours.[7]

Collection and Washing: After the reaction, allow the autoclave to cool down to room

temperature naturally. Collect the precipitate by centrifugation at 8000 r/min for 15 minutes.

[7] Wash the collected nanoparticles sequentially with deionized water and ethanol three

times to remove any unreacted precursors and by-products.

Drying: Dry the final product in an oven at 80 °C for 12 hours.[7]

2.1.2. Microwave-Assisted Wet Precipitation Method

This method offers a faster synthesis route compared to the conventional hydrothermal

method.[6]

Materials:

Same as for the hydrothermal method.

Procedure:

Prepare precursor solutions as described in the hydrothermal method (steps 1 and 2).
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Slowly add the phosphate and fluoride containing solution to the calcium and rare-earth

containing solution under constant stirring.

Place the resulting solution in a microwave reactor and heat to a specified temperature (e.g.,

120 °C) for a short duration (e.g., 30 minutes).

Collect, wash, and dry the nanoparticles as described in the hydrothermal method (steps 5

and 6).

Characterization of Nanoparticles
2.2.1. Structural and Morphological Characterization

X-ray Diffraction (XRD): To determine the crystal phase, purity, and crystallite size of the

synthesized nanoparticles.

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To

observe the morphology, size, and size distribution of the nanoparticles.

Energy-Dispersive X-ray Spectroscopy (EDS): To confirm the elemental composition and the

successful doping of rare-earth elements.

2.2.2. Optical Characterization

Photoluminescence (PL) Spectroscopy: To measure the excitation and emission spectra of

the nanoparticles. This provides information on the characteristic emission wavelengths of

the doped rare-earth ions.

Luminescence Lifetime Measurement: To determine the decay time of the luminescence,

which is an important parameter for applications in bioimaging.

Quantum Yield Measurement: To quantify the efficiency of the luminescence process.

Quantitative Data
The luminescence properties of rare-earth-doped fluorapatite are highly dependent on the

specific dopant, its concentration, and the presence of co-dopants. The following table

summarizes some of the reported quantitative data.
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Rare-Earth
Dopant(s)

Host Matrix
Doping
Concentrati
on (mol%)

Excitation
Wavelength
(nm)

Major
Emission
Peaks (nm)

Reference

Er³⁺ Fluorapatite 2 - 20 250 296, 401, 505 [7]

Eu³⁺ Fluorapatite 2 - 20 250 490, 594, 697 [7]

Pr³⁺/Yb³⁺ Fluorapatite
Pr: 2-20, Yb:

2-20
Not Specified Red emission [7]

Ho³⁺ Fluorapatite 2 - 20 Not Specified
Green

emission
[7]

Sm³⁺ Fluorapatite 2 - 20 Not Specified
Orange-red

emission
[7]

Yb³⁺/Er³⁺ Fluorapatite Not Specified 980 Not Specified [6]

Nd³⁺/Yb³⁺ Fluorapatite Not Specified 800 Not Specified [6]

Eu³⁺/Gd³⁺ Fluorapatite Not Specified Not Specified Not Specified [1]

Ce³⁺/Dy³⁺
Fluorophosph

ate Glass

Ce: 0.5, Dy:

0.1-2.0
UV

Blue (Ce³⁺),

Yellow (Dy³⁺)
[8]

Eu³⁺

Calcium

Chlorophosp

hate

Not Specified 396 445, 594, 620 [9]

Note: The optimal doping concentration often needs to be determined empirically, as higher

concentrations can lead to concentration quenching, which reduces luminescence intensity.[7]
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Caption: Workflow for the synthesis and characterization of rare-earth-doped fluorapatite

nanoparticles.
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Bioimaging Process
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Caption: Cellular bioimaging workflow using rare-earth-doped fluorapatite nanoparticles.
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Caption: Workflow for drug loading and release using rare-earth-doped fluorapatite

nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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